Cas no 51-85-4 (Cystamine)

• Product Name: Cystamine
• CAS No: 51-85-4
• MF: C₄H₁₂N₂S₂
• MW: 152.281477928162
• MDL: MFCD01002952
• CID: 367804
• PubChem ID: 2915
• Update Time: 2025-04-23

Cystamine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2,2'-dithiobis-
• 2,2'-Disulfanediyldiethanamine
• 2,2'-dithiobis(ethylamine)
• 2-(2-aminoethyldisulfanyl)ethanamine
• 2-[(2-Aminoethyl)amino]ethane-1-sulfonic acid sodium salt
• 2-[(2-aminoethyl)amino]-ethanesulfonic acid monosodium salt
• 3,4-dithiahexane-1,6-diamine
• cysteamine disulfide
• diaminosulphonate
• N-(2-AMINOETHYL)-3-AMINOETHANESULPHONICACID,SODIUMSALT
• Natrium-2-[(2-aminoethyl)amino]ethansulfonat
• NH2CH2CH2NHCH2CH2SO3Na
• SodiuM 2-[(2-aMinoethyl)aMino]ethanesulphona
• Cystamine
• Spectrum3_001897
• NCGC00013459-04
• 2-[(2-aminoethyl)disulfanyl]ethan-1-amine
• NCGC00096574-02
• SCHEMBL43866
• CHEMBL61350
• EN300-60838
• KBio1_000828
• SDCCGSBI-0050285.P004
• 1591 L
• AT21144
• 0FEBEABE-F9D6-44CA-B070-61908595E698
• NINDS_000828
• UNII-R110LV8L02
• NCGC00013459-08
• NCI60_003711
• BSPBio_003434
• NCGC00013459-03
• CS-0086613
• NSC-39322
• Cystinamin [German]
• .beta.-Mercaptoethylamine disulfide
• .BETA.,.BETA.'-DIAMINODIETHYL DISULPHIDE
• Lopac0_000297
• NCIStruc1_000465
• Q2662688
• Cystinamin
• Decarboxycystine
• .beta.,.beta.'-Diaminodiethyl disulfide
• VS-02600
• EINECS 200-129-4
• Cysteinamine disulfide
• 2,2'-Dithiobisethanamine
• KBio2_004574
• Cystineamine
• SPBio_001582
• beta,beta'-Diaminodiethyl disulfide
• CHEBI:78757
• BIS(.BETA.-AMINOETHYL)DISULPHIDE
• KBioSS_002006
• Bis(beta-aminoethyl)disulfide
• CCG-37943
• ETHYLAMINE, 2,2'-DITHIOBIS-
• NSC613802
• Bis(.beta.-aminoethyl)disulfide
• NS00014805
• NCGC00013459-05
• NCGC00013459-02
• beta-Mercaptoethylamine disulfide
• 2-(2-aminoethyldisulfanyl)ethylamine
• Mercamine disulfide
• Spectrum5_001336
• Spectrum4_000833
• Ethanamine, 2,2'-dithiobis-
• Lopac-C-7255
• KBioGR_001405
• NCIStruc2_000420
• NCGC00096574-01
• 2,2'-Dithiobis[ethylamine]
• BRN 1736027
• Spectrum_001526
• Aminoethyl-SS-ethylamine
• NSC39322
• 3,4-Dithiahexyl-1,6-diamine
• R110LV8L02
• 2-[(2-Aminoethyl)disulfanyl]ethylamine #
• KBio2_002006
• 2-((2-aminoethyl)dithio)ethylamine
• 51-85-4
• BP-22847
• Becaptan disulfure
• AKOS005431478
• DivK1c_000828
• NCGC00013459
• IDI1_000828
• KBio3_002937
• 4-04-00-01577 (Beilstein Handbook Reference)
• KBio2_007142
• DTXSID60199005
• Becaptan disulfure [French]
• CYSTAMINE [MI]
• NCI60_004921
• Spectrum2_001591
• 2-Aminoethyl disulfide
• NCI39322
• HY-124476
• STK386775
• MFCD01002952
• beta,beta'Diaminodiethyl disulfide
• 2,2' Dithiobisethanamine
• DA-62612
• Disulfide, Cysteinamine
• bis(2-aminoethyl)disulphide
• Bis(betaaminoethyl)disulfide
• Ethanamine, 2,2'dithiobis
• BETA,BETA'-DIAMINODIETHYL DISULPHIDE
• 2Mercaptoethylamine (oxidized)
• betaMercaptoethylamine disulfide
• 2,2'Dithiobis(ethylamine)
• BIS(BETA-AMINOETHYL)DISULPHIDE
• BBL010640
• Ethylamine, 2,2'dithiobis
• DTXCID50121496
• SY278838
• 2,2'-Diaminodiethyl, disulphide-
• 2,2'Dithiobisethanamine

• MDL： MFCD01002952
• Inchi： 1S/C4H12N2S2/c5-1-3-7-8-4-2-6/h1-6H2
• InChI Key： APQPRKLAWCIJEK-UHFFFAOYSA-N
• SMILES： S(CCN)SCCN

Computed Properties

• Exact Mass: 152.04400
• Monoisotopic Mass: 152.04419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 37
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: -1

Experimental Properties

• Density: 1.090 (estimate)
• Boiling Point: 264.8°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.5605 (estimate)
• PSA: 102.64000
• LogP: 1.68580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on Cystamine

Comprehensive Guide to Ethanamine,2,2'-dithiobis- (CAS No. 51-85-4): Properties, Applications, and Market Insights

Ethanamine,2,2'-dithiobis- (CAS No. 51-85-4) is a sulfur-containing organic compound with the molecular formula C4H12N2S2. This unique chemical structure grants it versatile applications across multiple industries, from agriculture to material science. Also known as bis(2-aminoethyl) disulfide, this compound has garnered attention for its role in crosslinking reactions and as a precursor for specialty chemicals.

The growing interest in sulfur-based compounds for sustainable applications has positioned Ethanamine,2,2'-dithiobis- as a compound of significant research interest. With increasing searches for "eco-friendly crosslinking agents" and "disulfide bond applications," this compound aligns perfectly with current market trends toward greener chemistry solutions.

From a chemical perspective, Ethanamine,2,2'-dithiobis- features a disulfide bridge (-S-S-) connecting two aminoethyl groups. This structural characteristic makes it particularly valuable in polymer modification and protein chemistry. Researchers frequently search for "disulfide bond stability" and "amine-functionalized disulfides," highlighting the compound's relevance in contemporary chemical research.

In industrial applications, Ethanamine,2,2'-dithiobis- serves as a crucial intermediate in the synthesis of various specialty chemicals. Its ability to form stable crosslinks makes it valuable in the production of modified polymers and resins. Current market analysis shows rising demand for "specialty amine compounds" and "disulfide-containing intermediates," reflecting the compound's commercial importance.

The pharmaceutical industry has shown particular interest in bis(2-aminoethyl) disulfide derivatives for drug delivery systems. With increasing searches for "redox-responsive drug carriers" and "disulfide-linked pharmaceuticals," this compound's potential in controlled release applications continues to grow. The reversible nature of its disulfide bond under physiological conditions makes it ideal for targeted therapeutic approaches.

Material scientists value Ethanamine,2,2'-dithiobis- for its role in creating self-healing materials. The compound's ability to participate in dynamic covalent chemistry aligns with the current focus on "smart materials" and "reversible polymer networks." These applications respond to the growing market demand for sustainable and repairable material solutions.

From a safety perspective, proper handling of Ethanamine,2,2'-dithiobis- requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers frequently search for "amine disulfide handling guidelines" and "storage conditions for sulfur-containing amines," indicating the need for clear technical information about this compound.

The global market for disulfide-containing compounds like Ethanamine,2,2'-dithiobis- shows steady growth, particularly in Asia-Pacific regions. Market analysts note increased searches for "amine disulfide suppliers" and "CAS 51-85-4 manufacturers," reflecting expanding industrial applications. Current price trends indicate stable demand across research and industrial sectors.

Environmental considerations surrounding Ethanamine,2,2'-dithiobis- have gained attention, with researchers investigating its biodegradation pathways. The compound's sulfur content makes it relevant to studies on "sulfur cycle in ecosystems" and "amine compound environmental fate," topics showing increased search volume in academic databases.

Analytical characterization of Ethanamine,2,2'-dithiobis- typically involves techniques like HPLC and mass spectrometry. Laboratory professionals frequently search for "disulfide compound analysis methods" and "CAS 51-85-4 characterization," underscoring the need for reliable analytical protocols for this specialty chemical.

Future research directions for bis(2-aminoethyl) disulfide include exploring its potential in nanotechnology applications. With growing interest in "disulfide-based nanomaterials" and "molecular switches," this compound may play a significant role in emerging technologies. The scientific community continues to investigate novel applications that leverage its unique chemical properties.

For researchers working with Ethanamine,2,2'-dithiobis-, understanding its reactivity patterns is crucial. Common search queries include "disulfide-amine reaction mechanisms" and "CAS 51-85-4 synthetic applications," reflecting the compound's importance in organic synthesis methodologies.

In conclusion, Ethanamine,2,2'-dithiobis- (CAS No. 51-85-4) represents a versatile compound with growing significance across multiple scientific and industrial domains. Its unique combination of amine functionality and disulfide connectivity continues to inspire innovative applications, from advanced materials to pharmaceutical technologies, making it a compound worthy of continued research and development attention.